Structural characterization of mono-ruthenium substituted Keggin-type silicotungstates†‡
Dalton Transactions Pub Date: 2006-07-04 DOI: 10.1039/B606266K
Abstract
We have synthesized the mono-ruthenium substituted Keggin-type silicotungstate [SiW11O39RuIII(H2O)]5− (1a) by reaction of the mono-lacunary silicotungstate precursor [SiW11O39]8− with Ru(acac)3 under hydrothermal conditions and isolated as the caesium salt Cs5[SiW11O39RuIII(H2O)] (1). The DMSO-coordinated complex [SiW11O39RuIII(DMSO)]5− (2a) was prepared by reaction of 1a with
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